Cas no 2229207-14-9 (tert-butyl N-1-(2-chloropyridin-4-yl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(2-chloropyridin-4-yl)-2-oxoethylcarbamate
• CAS No: 2229207-14-9
• MF: C₁₂H₁₅ClN₂O₃
• MW: 270.712102174759
• CID: 6274352
• PubChem ID: 165685242
• Update Time: 2025-10-21

tert-butyl N-1-(2-chloropyridin-4-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-chloropyridin-4-yl)-2-oxoethylcarbamate
• 2229207-14-9
• EN300-1883348
• tert-butyl N-[1-(2-chloropyridin-4-yl)-2-oxoethyl]carbamate

• Inchi： 1S/C12H15ClN2O3/c1-12(2,3)18-11(17)15-9(7-16)8-4-5-14-10(13)6-8/h4-7,9H,1-3H3,(H,15,17)
• InChI Key： HDKXWNUMLIQMEH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(C=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 270.0771200g/mol
• Monoisotopic Mass: 270.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.3Ų

Additional information on tert-butyl N-1-(2-chloropyridin-4-yl)-2-oxoethylcarbamate

Introduction to tert-butyl N-1-(2-chloropyridin-4-yl)-2-oxoethylcarbamate (CAS No. 2229207-14-9)

tert-butyl N-1-(2-chloropyridin-4-yl)-2-oxoethylcarbamate, with the CAS number 2229207-14-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group and a 2-chloropyridine moiety. These features contribute to its potential utility in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of tert-butyl N-1-(2-chloropyridin-4-yl)-2-oxoethylcarbamate is defined by its tert-butyl carbamate group, which is known for its stability and ability to protect amino groups during synthetic processes. The 2-chloropyridine moiety, on the other hand, imparts unique electronic and steric properties that can influence the compound's reactivity and biological activity. These structural elements make the compound an attractive candidate for further exploration in drug discovery and development.

Recent studies have highlighted the potential of tert-butyl N-1-(2-chloropyridin-4-yl)-2-oxoethylcarbamate in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent inhibitory activity against specific enzymes involved in disease pathways. This suggests that tert-butyl N-1-(2-chloropyridin-4-yl)-2-oxoethylcarbamate could be a valuable lead compound for the development of new drugs targeting these enzymes.

In addition to its potential as a therapeutic agent, tert-butyl N-1-(2-chloropyridin-4-yl)-2-oxoethylcarbamate has also been investigated for its use as an intermediate in synthetic chemistry. Its tert-butyl carbamate group can be selectively deprotected under mild conditions, making it a useful building block for constructing more complex molecules. This versatility has led to its adoption in the synthesis of various bioactive compounds, including those with anti-inflammatory and anti-cancer properties.

The synthesis of tert-butyl N-1-(2-chloropyridin-4-yl)-2-oxoethylcarbamate typically involves multi-step procedures that ensure high purity and yield. One common approach involves the reaction of 4-chloro-nicotinoyl chloride with tert-butyl carbamate in the presence of a suitable base. This reaction is followed by further functionalization steps to introduce additional substituents or modify existing ones. The detailed synthetic protocols have been documented in several peer-reviewed journals, providing a solid foundation for researchers interested in working with this compound.

The physical and chemical properties of tert-butyl N-1-(2-chloropyridin-4-yl)-2-oxoethylcarbamate have been extensively characterized. It is generally stable under standard laboratory conditions and can be stored at room temperature without significant degradation. However, care should be taken to avoid exposure to moisture and strong acids, which can lead to hydrolysis or other undesirable reactions. The compound is soluble in common organic solvents such as dichloromethane and dimethylformamide, making it suitable for use in a wide range of experimental setups.

In terms of safety, while tert-butyl N-1-(2-chloropyridin-4-yl)-2-oxoethylcarbamate is not classified as a hazardous material, it is important to handle it with standard laboratory precautions. Proper personal protective equipment (PPE) should be worn during handling, and any spills or exposures should be managed according to established safety protocols.

The future prospects for tert-butyl N-1-(2-chloropyridin-4-yl)-2-oxoethylcarbamate are promising. Ongoing research continues to explore its potential applications in both medicinal chemistry and synthetic organic chemistry. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further advancements in this field, potentially leading to the development of new therapeutic agents that can address unmet medical needs.

In conclusion, tert-butyl N-1-(2-chloropyridin-4-yl)-2-oxoethylcarbamate (CAS No. 2229207-14-9) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features, combined with its stability and synthetic versatility, make it an important molecule for researchers working at the intersection of chemistry and biology.